Cas no 1172068-36-8 (1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro-
• CAS No: 1172068-36-8
• MF: C₇H₅BrFN₃
• MW: 230.037103414536
• MDL: MFCD12024703
• CID: 835136
• PubChem ID: 60205276
• Update Time: 2025-06-08

1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro-
• 5-Bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridin-3-amine
• 1172068-36-8
• SCHEMBL1468791
• SY323301
• W10475
• 3-Amino-5-bromo-4-fluoro-7-azaindole
• AS-82331
• 5-Bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridin-3-ylamine
• VZHJRYVFKSFRKL-UHFFFAOYSA-N
• MFCD12024703

• MDL： MFCD12024703
• Inchi： 1S/C7H5BrFN3/c8-3-1-11-7-5(6(3)9)4(10)2-12-7/h1-2H,10H2,(H,11,12)
• InChI Key： VZHJRYVFKSFRKL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1F)C(=CN2)N

Computed Properties

• Exact Mass: 228.96509g/mol
• Monoisotopic Mass: 228.96509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro-

1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- (CAS No. 1172068-36-8): A Key Intermediate in Modern Pharmaceutical Research

The compound 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- (CAS No. 1172068-36-8) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, characterized by its fused pyrrole and pyridine rings with distinct halogen substituents, has garnered considerable attention due to its versatile applications in drug discovery and molecular pharmacology. The presence of both bromo and fluoro groups introduces unique reactivity and binding properties, making it a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- as a key intermediate in the synthesis of bioactive molecules. Its structural framework is particularly conducive to modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The bromo substituent at the 5-position and the fluoro group at the 4-position enhance the compound's ability to interact with biological targets, thereby improving its pharmacokinetic and pharmacodynamic profiles.

In the realm of medicinal chemistry, this compound has been extensively explored for its potential as a precursor in the development of small-molecule inhibitors. The pyrrolopyridine core is a privileged scaffold that has shown promise in targeting enzymes such as kinases and transcription factors. Researchers have leveraged the reactivity of the 5-bromo and 4-fluoro positions to introduce further functional groups through cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have enabled the creation of diverse derivatives with enhanced binding affinity and selectivity.

One of the most compelling aspects of 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- is its role in addressing unmet medical needs. For instance, derivatives of this compound have been investigated for their anti-cancer properties. The ability to modulate key signaling pathways such as MAPK and PI3K has been demonstrated in preclinical studies, suggesting its potential as a lead compound for further development. Additionally, the structural features of this molecule make it an attractive candidate for designing drugs that target neurological disorders, where precise modulation of receptor activity is crucial.

The synthesis of 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- involves multi-step organic transformations that highlight its synthetic utility. The introduction of the bromo and fluoro substituents can be achieved through halogenation reactions under controlled conditions. These steps are often performed using palladium-catalyzed cross-coupling reactions to ensure high yields and purity. The resulting intermediate can then be further functionalized to produce more complex structures tailored for specific therapeutic applications.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro-. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers optimize its structure for improved efficacy. These computational approaches complement experimental efforts by predicting binding affinities and identifying potential drug candidates before they are synthesized in the laboratory.

The growing interest in this compound is reflected in its increasing use in academic and industrial research. Collaborative efforts between chemists and biologists have led to novel applications that extend beyond traditional drug development. For example, 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- has been explored as a tool compound in chemical biology studies aimed at understanding disease mechanisms at a molecular level. Its ability to modulate protein-protein interactions makes it a valuable probe for elucidating complex biological networks.

Looking ahead, the future prospects for 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo-4-fluoro- are promising. Ongoing research aims to expand its synthetic toolbox and explore new therapeutic avenues. Innovations in synthetic methodologies may enable the production of more complex derivatives with enhanced properties. Additionally, interdisciplinary approaches combining chemistry with other fields such as bioinformatics and materials science could unlock new possibilities for this versatile compound.

In conclusion,1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-bromo, 4-fluoro (CAS No. 1172068-36-8) stands as a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutics targeting a wide range of diseases. As research continues to evolve，this compound will undoubtedly play an increasingly important role in advancing drug discovery and improving patient outcomes worldwide.